Cas no 143798-67-8 (3-(Pyridin-4-yl)morpholine)

• Product Name: 3-(Pyridin-4-yl)morpholine
• CAS No: 143798-67-8
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 1034870
• PubChem ID: 21781085
• Update Time: 2025-10-11

3-(Pyridin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-4-yl)morpholine
• 3-(4-pyridinyl)Morpholine
• 3-(4-PYRIDINYL)-MORPHOLINE
• 3-pyridin-4-ylmorpholine
• DTXSID40617954
• G69872
• Morpholine, 3-(4-pyridinyl)-
• 143798-67-8
• SB45220
• SCHEMBL19142439
• F8880-7049
• AKOS016014610
• DB-293659
• A909683
• Morpholine,3-(4-pyridinyl)-

• MDL： MFCD12406985
• Inchi： 1S/C9H12N2O/c1-3-10-4-2-8(1)9-7-12-6-5-11-9/h1-4,9,11H,5-7H2
• InChI Key： JXKIACFCCSSPTM-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CN=CC=2)C1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 34.2Ų

3-(Pyridin-4-yl)morpholine Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(Pyridin-4-yl)morpholine

3-(Pyridin-4-yl)morpholine: A Comprehensive Overview

3-(Pyridin-4-yl)morpholine (CAS No. 143798-67-8) is a heterocyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure combining a morpholine ring with a pyridine moiety, exhibits a wide range of applications and properties that make it a valuable molecule for both academic and industrial research.

The morpholine ring, a six-membered saturated ring containing one oxygen atom and one nitrogen atom, is a fundamental structural element in this compound. Its ability to form hydrogen bonds and its flexibility make it an excellent scaffold for various chemical modifications. The pyridine group, on the other hand, introduces aromaticity and electron-withdrawing effects, which significantly influence the electronic properties of the molecule. This combination results in a compound with versatile reactivity and potential for functionalization.

Recent studies have highlighted the importance of 3-(Pyridin-4-yl)morpholine in drug discovery. Researchers have explored its role as a potential lead compound for developing new pharmaceutical agents. For instance, its ability to modulate enzyme activity and interact with biological targets has been extensively investigated. In one notable study, the compound demonstrated promising anti-inflammatory properties, suggesting its potential application in treating conditions such as arthritis and other inflammatory diseases.

In addition to its pharmacological applications, 3-(Pyridin-4-yl)morpholine has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this area have shown that the compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

The synthesis of 3-(Pyridin-4-yl)morpholine involves a series of well-established organic reactions. The most common approach involves the nucleophilic substitution of an appropriate morpholine derivative with a pyridine-containing electrophile. This method ensures high yields and excellent control over the product's purity. Researchers have also explored alternative routes, such as microwave-assisted synthesis and catalytic processes, to optimize the production efficiency.

From an environmental standpoint, 3-(Pyridin-4-yl)morpholine has been evaluated for its biodegradability and eco-toxicity. Studies indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its environmental footprint. This makes it a more sustainable choice compared to other similar compounds that are less biodegradable.

In conclusion, 3-(Pyridin-4-yl)morpholine (CAS No. 143798-67-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule for future research and innovation.